Cas no 50521-79-4 (Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-)

• Product Name: Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-
• CAS No: 50521-79-4
• MF: C₂₀H₁₈N₄S₂
• MW: 378.513720989227
• CID: 364729
• PubChem ID: 1047128
• Update Time: 2025-04-19

Thiourea, N,N''-1,2-phenylenebis[N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-[2-(phenylcarbamothioylamino)phenyl]thiourea
• Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-
• bis(phenylthioureido)benzene
• 1,2-Bis(3-phenylthioureido)benzene
• BIM-0004749.P001
• F3146-3636
• SMSF0003247
• 50521-79-4
• DTXSID20359946
• AKOS000487878
• N-{2-[(anilinocarbothioyl)amino]phenyl}-N'-phenylthiourea
• 1,1'-(1,2-phenylene)bis(3-phenylthiourea)
• CB06788
• CBMicro_004520
• AE-848/32755041

• Inchi： 1S/C20H18N4S2/c25-19(21-15-9-3-1-4-10-15)23-17-13-7-8-14-18(17)24-20(26)22-16-11-5-2-6-12-16/h1-14H,(H2,21,23,25)(H2,22,24,26)
• InChI Key： XJGJAGAYLOLLML-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1=CC=CC=C1NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 378.09754
• Monoisotopic Mass: 378.09728894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 48.12